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Compound of Interest

Compound Name: Cinnamyl phenyl ether

CAS No.: 16519-25-8

Cat. No.: B14123673

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinnamyl phenyl ether, with the molecular formula C15H14O, is an organic compound of

interest in various fields of chemical research due to its structural motifs—a phenyl group and a

cinnamyl group linked by an ether bond.[1][2] The presence of both aromatic and vinylic

functionalities, as well as the ether linkage, gives rise to a unique spectroscopic signature. A

thorough characterization using modern spectroscopic techniques is paramount for its

unambiguous identification, purity assessment, and for understanding its chemical behavior.

This guide provides a detailed technical overview of the spectroscopic characterization of

cinnamyl phenyl ether, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy (¹H

and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The presented data is a

combination of predicted values based on established principles and spectral data from

analogous compounds, ensuring a robust and scientifically grounded analysis.
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To fully appreciate the spectroscopic data, it is essential to understand the molecular structure

of cinnamyl phenyl ether. The molecule consists of a phenoxy group attached to a cinnamyl

moiety. The cinnamyl group contains a phenyl ring and a propenyl chain, with the double bond

typically in the trans or (E) configuration.

Figure 1: Molecular structure of (E)-cinnamyl phenyl ether.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR Spectroscopy
The ¹H NMR spectrum of cinnamyl phenyl ether is predicted to exhibit distinct signals

corresponding to the aromatic protons of the two phenyl rings, the vinylic protons of the

propenyl chain, and the methylene protons adjacent to the ether oxygen.

Predicted ¹H NMR Chemical Shifts:

Protons
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

Phenyl-H (Cinnamyl) 7.20 - 7.40 Multiplet 5H

Phenyl-H (Phenoxy) 6.90 - 7.30 Multiplet 5H

Vinylic-H (C=CH-Ph) 6.30 - 6.70 Doublet of doublets 1H

Vinylic-H (-CH=C) 6.10 - 6.40 Multiplet 1H

Methylene-H (-O-

CH₂-)
4.60 - 4.80 Doublet 2H

Note: These are predicted values. Actual chemical shifts may vary depending on the solvent

and experimental conditions.
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The aromatic protons of the cinnamyl group are expected to resonate in the typical aromatic

region, with potential overlap.

The protons of the phenoxy group will also appear in the aromatic region, with the ortho

protons likely shifted slightly upfield compared to the meta and para protons due to the

electron-donating effect of the ether oxygen.

The vinylic protons will show characteristic splitting patterns. The proton on the carbon

adjacent to the phenyl ring is expected to be a doublet of doublets due to coupling with the

other vinylic proton and the methylene protons.

The methylene protons adjacent to the ether oxygen are deshielded and will appear as a

doublet due to coupling with the adjacent vinylic proton.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the different carbon environments in the

molecule.

Predicted ¹³C NMR Chemical Shifts:

Carbon Predicted Chemical Shift (δ, ppm)

Quaternary-C (Phenoxy, C-O) 158 - 160

Phenyl-C (Cinnamyl) 125 - 137

Phenyl-C (Phenoxy) 115 - 130

Vinylic-C (C=CH-Ph) 123 - 135

Vinylic-C (-CH=C) 125 - 135

Methylene-C (-O-CH₂-) 65 - 75

Note: These are predicted values. Actual chemical shifts may vary depending on the solvent

and experimental conditions.
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The carbon atom of the phenoxy group directly attached to the oxygen will be the most

downfield aromatic carbon signal due to the deshielding effect of the oxygen.[3]

The other aromatic carbons of both phenyl rings will resonate in the typical range of 115-137

ppm.[3]

The two vinylic carbons will have distinct chemical shifts within the alkene region.

The methylene carbon adjacent to the ether oxygen will be significantly deshielded and

appear in the 65-75 ppm range.[3]

Figure 2: A generalized workflow for NMR analysis.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting

their characteristic vibrational frequencies.

Predicted IR Absorption Bands:

Functional Group
Predicted Wavenumber
(cm⁻¹)

Intensity

C-H stretch (Aromatic) 3000 - 3100 Medium

C-H stretch (Vinylic) 3010 - 3040 Medium

C-H stretch (Aliphatic) 2850 - 3000 Medium

C=C stretch (Aromatic) 1450 - 1600 Medium to Strong

C=C stretch (Vinylic) 1640 - 1680 Medium

C-O stretch (Aryl-Alkyl Ether)
1200 - 1275 (asymmetric) and

1020 - 1075 (symmetric)
Strong

=C-H bend (trans) 960 - 980 Strong
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The presence of both aromatic and vinylic C-H stretches above 3000 cm⁻¹ is a key indicator

of these functionalities.

The C=C stretching vibrations for the aromatic rings and the double bond will appear in their

respective regions.

The most characteristic feature will be the strong C-O stretching bands of the aryl-alkyl ether

linkage. An asymmetric stretch is expected around 1250 cm⁻¹ and a symmetric stretch

around 1050 cm⁻¹.

A strong band around 965-980 cm⁻¹ would confirm the trans configuration of the double

bond.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation. For cinnamyl phenyl ether (C15H14O),

the molecular weight is approximately 210.27 g/mol .[1]

Predicted Fragmentation Pattern:

Molecular Ion (M⁺): A peak at m/z = 210 is expected, corresponding to the intact molecule.

Loss of Phenoxy Radical: Cleavage of the C-O bond can lead to the formation of a cinnamyl

cation at m/z = 117 (C₉H₉⁺) and a phenoxy radical.

Loss of Cinnamyl Radical: Alternatively, cleavage can result in a phenoxy cation at m/z = 93

(C₆H₅O⁺) and a cinnamyl radical.

Tropylium Ion: The cinnamyl cation (m/z = 117) can rearrange to the more stable tropylium

ion (C₇H₇⁺) at m/z = 91.

Phenyl Cation: A peak at m/z = 77 (C₆H₅⁺) can arise from the fragmentation of either the

cinnamyl or phenoxy portions of the molecule.
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Mass Spectrometry Fragmentation Pathways
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Figure 3: Predicted major fragmentation pathways of cinnamyl phenyl ether.

Experimental Protocols
General Considerations:

Sample Purity: Ensure the sample is of high purity to avoid interference from impurities in the

spectra. Purification techniques such as column chromatography or recrystallization may be

necessary.

Solvent Selection: For NMR analysis, deuterated solvents that do not contain protons in the

regions of interest should be used (e.g., CDCl₃, DMSO-d₆). The choice of solvent can slightly

influence chemical shifts.

NMR Spectroscopy Protocol:

Sample Preparation: Dissolve 5-10 mg of cinnamyl phenyl ether in approximately 0.6-0.7

mL of a suitable deuterated solvent in an NMR tube.
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Instrument Setup: Tune and shim the NMR spectrometer to ensure a homogeneous

magnetic field.

¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. Typical

parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient

number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse

sequence. A larger number of scans will be required compared to ¹H NMR due to the lower

natural abundance of ¹³C.

Data Processing: Process the raw data (FID) by applying a Fourier transform, phase

correction, and baseline correction.

Spectral Analysis: Integrate the peaks in the ¹H NMR spectrum to determine the relative

number of protons. Analyze the chemical shifts and coupling patterns to assign the signals to

the respective protons and carbons.

IR Spectroscopy Protocol:

Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates

(e.g., NaCl or KBr). For a solid sample, a KBr pellet can be prepared by grinding a small

amount of the sample with dry KBr and pressing it into a transparent disk. Alternatively,

Attenuated Total Reflectance (ATR) can be used for both liquid and solid samples with

minimal sample preparation.

Background Spectrum: Acquire a background spectrum of the empty sample compartment or

the ATR crystal.

Sample Spectrum: Acquire the spectrum of the sample.

Data Analysis: The background spectrum is automatically subtracted from the sample

spectrum. Identify the characteristic absorption bands and assign them to the corresponding

functional groups.

Mass Spectrometry Protocol:
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Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or through a gas chromatograph (GC-MS) for volatile

compounds.

Ionization: Ionize the sample using a suitable method, such as Electron Ionization (EI) at 70

eV.

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The abundance of each ion is measured by a detector.

Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and

the major fragment ions. Propose fragmentation pathways consistent with the observed

spectrum.

Conclusion
The spectroscopic characterization of cinnamyl phenyl ether through NMR, IR, and MS

provides a comprehensive understanding of its molecular structure. By combining the

information from these techniques, researchers can confidently identify the compound, assess

its purity, and gain insights into its chemical properties. The predicted spectral data and

fragmentation patterns outlined in this guide serve as a valuable reference for scientists

working with this and related compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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